Cas no 1934572-74-3 (tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate)

• Product Name: tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate
• CAS No: 1934572-74-3
• MF: C₁₀H₁₀Cl₂N₄O₂
• MW: 289.11799955368
• MDL: MFCD29761465
• CID: 5211631
• Update Time: 2025-10-31

tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate

• MDL： MFCD29761465
• Inchi： 1S/C10H10Cl2N4O2/c1-10(2,3)18-9(17)16-6-5(4-13-16)14-8(12)15-7(6)11/h4H,1-3H3
• InChI Key： VSRAHBKRZHHYOF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2N(C(OC(C)(C)C)=O)N=CC2=N1

Additional information on tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate

Introduction to Tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate (CAS No. 1934572-74-3)

Tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate, with the CAS number 1934572-74-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of chloro substituents and a tert-butyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active agents.

The pyrazolopyrimidine core is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The 5,7-dichloro substitution pattern enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the development of more complex derivatives with tailored biological profiles.

In recent years, there has been a surge in research focused on identifying novel inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with cell proliferation and survival. Tert-Butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate has been investigated as a lead compound for such applications. Its tert-butyl ester group provides a handle for further chemical modifications, allowing researchers to explore different pharmacophoric elements that could improve potency and selectivity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are overexpressed or mutated in numerous cancers, making them attractive therapeutic targets. By leveraging the inherent reactivity of the pyrazolopyrimidine scaffold, researchers have synthesized analogs that exhibit inhibitory activity against various kinases, including EGFR, VEGFR, and PDGFR. The dichloro substituents at the 5 and 7 positions are particularly important, as they enhance binding affinity by improving interactions with the active site of the target enzyme.

The tert-butyl carboxylate group in Tert-butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate serves multiple purposes. It not only stabilizes the molecule but also provides a site for further derivatization. For instance, hydrolysis of the ester group can yield a free carboxylic acid moiety, which can be coupled to other pharmacophores via amide or ester linkages. This modular approach allows for the rapid construction of libraries of compounds with diverse chemical and biological profiles.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have identified key interactions between the 5,7-dichloro substituents and the hinge region of kinases, providing insights into how structural modifications can improve binding affinity. These insights have guided synthetic efforts toward developing more potent and selective inhibitors. Additionally, virtual screening techniques have been employed to identify novel derivatives with optimized pharmacokinetic properties.

The synthesis of Tert-butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. The pyrazolopyrimidine core can be constructed via cyclocondensation reactions between appropriate precursors, followed by chlorination and esterification steps to introduce the desired substituents. These synthetic routes are well-established and can be adapted for large-scale production if needed.

In conclusion,Tert-butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate (CAS No. 1934572-74-3) represents a promising scaffold for developing novel therapeutic agents. Its structural features and synthetic accessibility make it an ideal candidate for further exploration in drug discovery programs targeting kinases and other enzymes relevant to human health and disease. As research continues to uncover new biological functions and therapeutic opportunities for this class of compounds,Tert-butyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate is poised to play a significant role in future pharmaceutical innovation.